3-Bromo-2-fluoro-6-methylbenzonitrile

• IUPAC Name: 3-bromo-2-fluoro-6-methylbenzonitrile
• InChI: InChI=1S/C8H5BrFN/c1-5-2-3-7(9)8(10)6(5)4-11/h2-3H,1H3
• InChI Key: OHLAYODKKOFLJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Br)F)C#N
• Molecular Formula: C8H5BrFN
• Molecular Weight: 214.03 g/mol

Description

3-Bromo-2-fluoro-6-methylbenzonitrile is a chemical compound with the molecular formula C8H5BrFN and a molecular weight of 214.04. It is used in various industries, including pharmaceuticals, pesticides, and electronic materials.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H5BrFN/c1-5-2-3-7(9)8(10)6(5)4-11/h2-3H,1H3. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a powder with a faint yellow/beige color. It has a melting point of 53-56°C. The compound is stored at room temperature.

Scientific Research Applications

• Synthesis Techniques and Reactivity Studies : Research has demonstrated the synthesis of meta-halo-3-methylbenzonitrile derivatives (including bromo, fluoro, chloro, and iodo derivatives) and their reactivity towards aromatic nucleophilic substitution. Microwave-induced techniques were used to achieve labeling yields in different solvents, highlighting the reactivity and potential applications of these compounds in synthetic chemistry and material science (Guo et al., 2008).

• Halodeboronation of Aryl Boronic Acids : Another study focused on the scalable synthesis of 2-bromo-3-fluorobenzonitrile through the bromodeboronation of 2-cyano-6-fluorophenylboronic acid. This work demonstrates the generality of halodeboronation in synthesizing aryl bromides and chlorides, which is significant in the development of new chemical entities and materials (Szumigala et al., 2004).

• Synthesis of Related Compounds for Industrial Applications : The synthesis of 3-Bromo-2-fluorobenzoic acid from 2-amino-6-fluorobenzonitrile was achieved with high purity and yield. The method was noted for its low cost and suitability for industrial-scale production, indicating potential applications in large-scale manufacturing processes (Zhou, 2013).

• Spectroscopic and Theoretical Investigations : Extensive spectroscopic and theoretical studies have been conducted on similar compounds, like 4-Bromo-3-methylbenzonitrile. These studies provide insights into the electronic structure, vibrational properties, and other molecular characteristics crucial for understanding the physical and chemical properties of these compounds (Shajikumar & Raman, 2018).

• Non-Linear Optical Activity Studies : The non-linear optical activity of compounds like 3-fluoro-4-methylbenzonitrile has been analyzed, revealing potential applications in the field of non-linear optics, which is crucial for developing new optical and electronic materials (Suni et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment.